3-(4-isopropoxyphenyl)-3-{[phenyl(phenylthio)acetyl]amino}propanoic acid

• IUPAC Name: 3-[(2-phenyl-2-phenylsulfanylacetyl)amino]-3-(4-propan-2-yloxyphenyl)propanoic acid
• InChI: InChI=1S/C26H27NO4S/c1-18(2)31-21-15-13-19(14-16-21)23(17-24(28)29)27-26(30)25(20-9-5-3-6-10-20)32-22-11-7-4-8-12-22/h3-16,18,23,25H,17H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key: DZVSTVQGSQPIJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C26H27NO4S
• Molecular Weight: 449.6 g/mol

Description

3-(4-isopropoxyphenyl)-3-{[phenyl(phenylthio)acetyl]amino}propanoic acid, also known as GW501516, is a synthetic drug that was developed in the 1990s as a potential treatment for metabolic and cardiovascular diseases. It belongs to a class of drugs known as selective androgen receptor modulators (SARMs) and is currently being researched for its potential applications in the field of sports performance enhancement.

Mechanism of Action

3-(4-isopropoxyphenyl)-3-{[phenyl(phenylthio)acetyl]amino}propanoic acid works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body. This receptor plays a key role in regulating energy metabolism and has been shown to increase the expression of genes involved in fatty acid oxidation and glucose uptake. By activating this receptor, 3-(4-isopropoxyphenyl)-3-{[phenyl(phenylthio)acetyl]amino}propanoic acid is thought to increase endurance and improve athletic performance by increasing the body's ability to burn fat for energy.
Biochemical and Physiological Effects
In addition to its effects on endurance and athletic performance, 3-(4-isopropoxyphenyl)-3-{[phenyl(phenylthio)acetyl]amino}propanoic acid has been shown to have several other biochemical and physiological effects. It has been shown to increase HDL cholesterol levels and decrease triglyceride levels in animal models, and has been studied for its potential applications in the treatment of metabolic and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

3-(4-isopropoxyphenyl)-3-{[phenyl(phenylthio)acetyl]amino}propanoic acid has several advantages for use in lab experiments, including its ability to activate PPARδ in a dose-dependent manner and its relatively long half-life. However, its use is limited by its potential health risks, which include an increased risk of cancer and liver damage.

Future Directions

There are several potential future directions for research on 3-(4-isopropoxyphenyl)-3-{[phenyl(phenylthio)acetyl]amino}propanoic acid. One area of interest is its potential applications in the treatment of metabolic and cardiovascular diseases, such as type 2 diabetes and atherosclerosis. Another area of interest is its potential use as a tool for studying the role of PPARδ in energy metabolism and disease. Finally, there is ongoing research into the development of safer and more effective SARMs for use in sports performance enhancement.

Scientific Research Applications

3-(4-isopropoxyphenyl)-3-{[phenyl(phenylthio)acetyl]amino}propanoic acid has been extensively studied for its potential applications in the field of sports performance enhancement. It has been shown to increase endurance and improve athletic performance in animal models, and has been used by athletes as a performance-enhancing drug. However, its use is prohibited by the World Anti-Doping Agency (WADA) due to its potential health risks.